Cas no 1261878-44-7 (2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile)

• Product Name: 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile
• CAS No: 1261878-44-7
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• CID: 4995165
• Update Time: 2025-06-08

2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile

• Inchi： 1S/C14H7F4N/c15-13-6-9(8-19)4-5-12(13)10-2-1-3-11(7-10)14(16,17)18/h1-7H
• InChI Key： BADDYUOYGOHRBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8

Additional information on 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile

Professional Introduction to Compound with CAS No. 1261878-44-7 and Product Name: 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile

2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS No. 1261878-44-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound, characterized by a biphenyl core substituted with a fluoro group at the 2-position and a trifluoromethyl group at the 3'-position, along with a nitrile functional group at the 4-position, exhibits a combination of electronic and steric properties that make it particularly valuable for various chemical syntheses and functional material development.

The presence of fluorine atoms in the structure imparts distinct electronic effects, including electron-withdrawing inductive effects and resonance stabilization, which can significantly influence the reactivity and binding affinity of the molecule. These properties are highly coveted in drug design, where precise control over molecular interactions is crucial for achieving high efficacy and selectivity. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity to biological targets, making it a common moiety in modern pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with unprecedented accuracy. Studies have demonstrated that the fluoro and trifluoromethyl substituents can modulate the electronic distribution across the biphenyl ring, leading to optimized interactions with enzymes and receptors. This has opened up new avenues for designing molecules with enhanced pharmacological profiles.

In the realm of materials science, 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile has shown promise as a building block for advanced materials, including organic semiconductors and liquid crystals. The rigid biphenyl core provides structural stability, while the electron-withdrawing nitrile group enhances charge transport properties. These characteristics are particularly relevant for the development of next-generation electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

Recent research has also explored the potential of this compound in photodynamic therapy (PDT). The unique electronic structure of 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile allows it to absorb light in the near-infrared region, which is ideal for clinical applications due to reduced scattering by biological tissues. Furthermore, the presence of fluorine atoms can improve bioavailability and tumor accumulation through mechanisms such as enhanced permeability and retention (EPR) effect.

The synthesis of 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require specialized reagents and conditions. However, recent innovations in catalytic chemistry have enabled more efficient synthetic routes, reducing costs and improving yields. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the biphenyl core with high precision.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile as lead compounds for drug discovery. Its structural motifs are reminiscent of established bioactive molecules, suggesting potential therapeutic applications in areas such as oncology, immunology, and central nervous system (CNS) disorders. High-throughput screening (HTS) campaigns have been conducted to identify novel scaffolds based on this compound, yielding several promising candidates that are currently under further investigation.

The environmental impact of fluorinated compounds is another critical consideration in their development. While fluorine atoms offer numerous advantages in terms of chemical stability and biological activity, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively working on developing strategies to minimize these impacts, such as designing compounds that degrade into non-toxic byproducts or using greener synthetic methods.

In conclusion,2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug development, materials science, and advanced technological applications. As research continues to uncover new possibilities for this molecule,2-Fluoro-3'-(trifluoromethyl)biphenyl-4-carbonitrile is poised to play an increasingly important role in shaping the future of chemical innovation.